1-Benzyl 2-methyl aziridine-1,2-dicarboxylate
Overview
Description
1-Benzyl 2-methyl aziridine-1,2-dicarboxylate is a chiral building block that is commonly used in the organic stereoselective synthesis of various compounds, including anticancer agents, antibiotics, and enzyme inhibitors .
Synthesis Analysis
This compound can be used for the synthetic application of chiral aziridine via esterification . It is a chiral bicyclic lactam reagent that can be used for the synthesis of chiral aziridines from alkenes .Chemical Reactions Analysis
The compound is used as an electrophilic aziridination reagent in organic synthesis . It is particularly useful in the synthesis of chiral building blocks .Scientific Research Applications
Organic Synthesis
1-Benzyl 2-methyl aziridine-1,2-dicarboxylate is a valuable chiral building block used in organic synthesis . Its optically-active aziridine structure makes it suitable for constructing complex molecules with high stereochemical purity. This compound is particularly useful for synthesizing:
Analytical Chemistry
Lastly, in analytical chemistry, it serves as:
Each of these applications leverages the unique chemical structure and reactivity of 1-Benzyl 2-methyl aziridine-1,2-dicarboxylate to fulfill specific roles in scientific research and development. The compound’s versatility underscores its importance in advancing various fields of study .
Safety and Hazards
The safety measures for handling this compound include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
It is known that this compound is used for research purposes and can be used for the synthetic application of chiral aziridine via esterification .
Mode of Action
It is known that this optically-active compound is based on an aziridine structure , which suggests that it may interact with its targets through the aziridine ring.
Biochemical Pathways
Given its aziridine structure, it may be involved in reactions related to aziridine synthesis .
Result of Action
It is known that this compound is used for research purposes , suggesting that it may have significant effects at the molecular and cellular level.
Action Environment
It is recommended that this compound be handled in a well-ventilated place, and contact with skin and eyes should be avoided . It is also advised to prevent dust formation and avoid breathing in mist, gas, or vapors .
properties
IUPAC Name |
1-O-benzyl 2-O-methyl aziridine-1,2-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO4/c1-16-11(14)10-7-13(10)12(15)17-8-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTZJUBQWCWZING-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CN1C(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl 2-methyl aziridine-1,2-dicarboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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